molecular formula C20H18N4 B2449467 4-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)azetidin-1-yl]quinoline CAS No. 2380191-22-8

4-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)azetidin-1-yl]quinoline

Cat. No.: B2449467
CAS No.: 2380191-22-8
M. Wt: 314.392
InChI Key: VVXWPDYEUDSZCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]quinoline” is a complex organic compound. It contains a quinoline group, an azetidine group, and a 2-methylbenzimidazole group. The compound is part of a larger class of molecules known as benzimidazoles .


Synthesis Analysis

The synthesis of similar compounds often involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate . Another common method involves the reaction of 3-(2-methylbenzimidazol-1-yl)propanoic acid hydrazide with CS2/KOH to form an oxadiazole, which can then undergo further reactions .


Molecular Structure Analysis

The molecular structure of “4-[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]quinoline” is likely to be complex due to the presence of multiple functional groups. The benzimidazole moiety is a five-membered heterocyclic ring that contains three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds .


Chemical Reactions Analysis

The chemical reactions involving “4-[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]quinoline” are likely to be diverse due to the presence of multiple reactive groups. For instance, the benzimidazole moiety can show both acidic and basic properties .

Future Directions

The future directions for research on “4-[3-(2-Methylbenzimidazol-1-yl)azetidin-1-yl]quinoline” could involve further exploration of its synthesis, chemical reactions, and potential biological activities. Given the broad range of activities reported for related compounds, it may be of interest in the development of new drugs .

Properties

IUPAC Name

4-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]quinoline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N4/c1-14-22-18-8-4-5-9-20(18)24(14)15-12-23(13-15)19-10-11-21-17-7-3-2-6-16(17)19/h2-11,15H,12-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVXWPDYEUDSZCE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=CC=CC=C2N1C3CN(C3)C4=CC=NC5=CC=CC=C54
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

314.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.